N-benzyl-N-(cyanomethyl)-6-oxo-1,6-dihydro-[2,4'-bipyridine]-5-carboxamide

• IUPAC Name: N-benzyl-N-(cyanomethyl)-2-oxo-6-pyridin-4-yl-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C20H16N4O2/c21-10-13-24(14-15-4-2-1-3-5-15)20(26)17-6-7-18(23-19(17)25)16-8-11-22-12-9-16/h1-9,11-12H,13-14H2,(H,23,25)
• InChI Key: WZKZIFYYMVLSOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC#N)C(=O)C2=CC=C(NC2=O)C3=CC=NC=C3
• Molecular Formula: C20H16N4O2
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the arrangement of atoms within the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes studying its reactivity, stability, and the products formed during the reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity.

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves studying the toxicity of the compound, its environmental impact, and precautions to be taken while handling it.